Cas no 100460-87-5 (2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-)
![2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro- structure](https://www.kuujia.com/scimg/cas/100460-87-5x300.png)
100460-87-5 structure
Product Name:2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-
CAS No:100460-87-5
Molecular Formula:C14H11FN2O
Molecular Weight:242.24834
CID:98495
PubChem ID:962314
2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro- Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-
- 3-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-one
- CHEMBL1877449
- AKOS001084194
- ST093799
- 1-(4-Fluorobenzyl)-1,3-dihydro-2H-benzo[d]imidazol-2-one
- Oprea1_554623
- 1-(4-FLUOROBENZYL)-1,3-DIHYDRO-2H-1,3-BENZIMIDAZOL-2-ONE
- MLS000103178
- 1-(4-fluorobenzyl)-1,3-dihydro-2H-benzimidazol-2-one
- DTXSID00359409
- SMR000018619
- 100460-87-5
- HMS2248E12
-
- InChIKey: SOGFCHRGTJVMRX-UHFFFAOYSA-N
- Inchi: InChI=1S/C14H11FN2O/c15-11-7-5-10(6-8-11)9-17-13-4-2-1-3-12(13)16-14(17)18/h1-8H,9H2,(H,16,18)
- SMILES: FC1=CC=C(CN2C(=O)NC3=CC=CC=C23)C=C1
Computed Properties
- Exact Mass: 242.08563
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 242.08554114g/mol
- Heavy Atom Count: 18
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- LogP: 2.51700
- PSA: 32.34
2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro- Related Literature
-
Seong-Hun Park,Myung-Hwa Jung,Yong-Jung Lee,Young-Duk Huh Dalton Trans., 2017,46, 3363-3368
-
Yan-Ping He,Ying Zhang,Yan-Jun Zheng CrystEngComm, 2013,15, 6009-6014
-
Hideyuki Otsuka,Shinsuke Nagano,Yasuharu Kobashi,Takeshi Maeda,Atsushi Takahara Chem. Commun., 2010,46, 1150-1152
-
Xiuju Wu,Yanli Niu,Wei Li,Yunxi Yao,Weihua Hu,Chang Ming Li Sustainable Energy Fuels, 2019,3, 3455-3461
-
Olaf Kühl Dalton Trans., 2003, 949-952
-
Vincent Ritleng,Anna Magdalena Oertel,Michael J. Chetcuti Dalton Trans., 2010,39, 8153-8160
-
Isaac W. Boateng,Richard Tia,Evans Adei,Nelson Y. Dzade Phys. Chem. Chem. Phys., 2017,19, 7399-7409
100460-87-5 (2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-) Related Products
- 85-98-3(1,3-Diethyl-1,3-diphenylurea)
- 548-73-2(Droperidol)
- 2062-78-4(Pimozide)
- 3097-21-0(1,3-Dimethylbenzimidazol-2-one)
- 52099-72-6(1-(Prop-1-en-2-yl)-1H-benzo[d]imidazol-2(3H)-one)
- 60607-34-3(1-(3-(4-Benzhydrylpiperazin-1-yl)propyl)-1H-benzo[d]imidazol-2(3H)-one)
- 79098-75-2(3-(Piperidin-4-YL)-3,4-dihydroquinazolin-2(1H)-one)
- 150812-12-7(Retigabine)
- 167933-07-5(Flibanserin)
- 202859-73-2(1-Cyclopropyl-1,3-dihydro-2H-benzimidazol-2-one)
Recommended suppliers
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk
http://www.runyanpharma.com/IndexEN.htm

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
http://www.hbhlykj.com/about_en.html
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
http://www.haoxiangbio.com